Cas no 1341560-36-8 (2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol)

• Product Name: 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol
• CAS No: 1341560-36-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5188514
• PubChem ID: 62702145
• Update Time: 2026-03-05

2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol
• 2-((4-isopropylcyclohexyl)amino)propan-1-ol

• Inchi： 1S/C12H25NO/c1-9(2)11-4-6-12(7-5-11)13-10(3)8-14/h9-14H,4-8H2,1-3H3
• InChI Key： DXURCWOIRWLFQP-UHFFFAOYSA-N
• SMILES： OCC(C)NC1CCC(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• XLogP3: 2.4
• Topological Polar Surface Area: 32.299

Additional information on 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol

Comprehensive Guide to 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol (CAS No. 1341560-36-8): Properties, Applications, and Market Insights

2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol (CAS No. 1341560-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a cyclohexylamino alcohol derivative, features a cyclohexyl ring substituted with an isopropyl group and an amino-propanol side chain. Its molecular formula is C12H25NO, and it exhibits a molecular weight of 199.33 g/mol. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate in synthetic chemistry.

The physicochemical properties of 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol contribute to its wide range of applications. It is typically a colorless to pale yellow liquid at room temperature, with moderate solubility in polar solvents like water and ethanol. The compound's boiling point and melting point are influenced by its molecular structure, making it suitable for various industrial processes. Researchers have also noted its stability under standard conditions, which enhances its utility in long-term storage and transportation.

In the pharmaceutical industry, 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol is valued as a key intermediate in the synthesis of bioactive molecules. Its structural motif is frequently incorporated into drug candidates targeting central nervous system (CNS) disorders, such as anxiety and depression. Recent studies have explored its potential as a building block for G-protein-coupled receptor (GPCR) modulators, which are critical in modern drug discovery. Additionally, its role in the development of chiral auxiliaries and asymmetric catalysts has been highlighted in peer-reviewed journals.

The chemical synthesis of 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol involves multi-step organic reactions, often starting from 4-isopropylcyclohexanone. Common methods include reductive amination followed by hydroxylation, with yields optimized through careful control of reaction conditions. Advances in green chemistry have also led to more sustainable production techniques, such as catalytic hydrogenation and solvent-free reactions, aligning with global trends toward environmentally friendly manufacturing.

From a market perspective, the demand for 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol is driven by its applications in high-value pharmaceuticals and specialty chemicals. Market analysts project steady growth, particularly in regions with robust pharmaceutical R&D infrastructure, such as North America, Europe, and Asia-Pacific. The compound's patent landscape and regulatory status are also critical factors for manufacturers and end-users, with compliance to REACH and FDA guidelines being paramount.

For researchers and industry professionals, understanding the spectroscopic data of 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol is essential. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) analyses confirm its structural integrity, while Infrared (IR) spectroscopy helps identify functional groups. These analytical techniques are routinely employed in quality control and process optimization to ensure batch-to-batch consistency.

In summary, 2-{[4-(propan-2-yl)cyclohexyl]amino}propan-1-ol (CAS No. 1341560-36-8) is a compound of significant scientific and industrial interest. Its versatile applications, coupled with advancements in synthetic methodologies, position it as a valuable asset in modern chemistry. As research continues to uncover new uses, this compound is poised to play an even greater role in innovative drug development and material science.